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Compound of Interest

Compound Name: 4,5-Difluoro-2-nitroaniline

Cat. No.: B1295537

An In-depth Technical Guide to 4,5-Difluoro-2-
nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4,5-Difluoro-2-nitroaniline, a key intermediate in the synthesis of various
pharmaceuticals, agrochemicals, and dyes.[1] This document outlines its characteristics,
synthesis, and reactivity, presenting data in a clear and accessible format for laboratory and
development use.

Core Physical and Chemical Properties

4,5-Difluoro-2-nitroaniline is a crystalline solid, appearing as orange to brown powder.[1] Its
core identifying and physical properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula CeHaF2N202 [1112][3]

Molecular Weight 174.11 g/mol [11[2][3]

CAS Number 78056-39-0 [2][3]

Appearance Orange to brown 1]
powder/crystal

Melting Point 107-108 °C [2]

Purity =>98% (GC) [1]

Synthesis and Reactivity

4,5-Difluoro-2-nitroaniline is a versatile chemical intermediate.[1] The presence of two
fluorine atoms and a nitro group enhances its reactivity, making it a valuable precursor in
various synthetic applications.[1]

Synthesis Protocol

A common method for the synthesis of 4,5-Difluoro-2-nitroaniline involves the hydrolysis of
4,5-difluoro-2-nitroacetanilide.[4]

Experimental Protocol:

o A mixture of 6.51 g of 4,5-difluoro-2-nitroacetanilide and 100 ml of 6 N aqueous hydrochloric
acid is heated to reflux for approximately 2 hours.[4]

e The reaction mixture is then cooled, allowing for the crystallization of the product.[4]

» The resulting crystals are separated by filtration, washed with water, and subsequently dried.

[4]

» Recrystallization from a hexane-dichloromethane solvent mixture yields 5.0 g of 4,5-
difluoro-2-nitroaniline.[4]

The following diagram illustrates the workflow for the synthesis of 4,5-Difluoro-2-nitroaniline.
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Synthesis Workflow of 4,5-Difluoro-2-nitroaniline
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End: 4,5-Difluoro-2-nitroaniline
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Caption: Synthesis workflow for 4,5-Difluoro-2-nitroaniline.
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Reactivity and Applications

The unique fluorinated structure of 4,5-Difluoro-2-nitroaniline makes it a valuable building
block for more complex molecules.[1] It is a key intermediate in the production of a variety of

compounds, including:

e Pharmaceuticals: It serves as a precursor in the synthesis of various active pharmaceutical
ingredients (APIs), particularly in the development of drugs targeting specific biological
pathways.[1]

e Agrochemicals: This compound is utilized in the formulation of herbicides and fungicides.[1]
e Dyes and Pigments: Its structure is integral to the production of stable and vibrant dyes.[1]
An example of its application is in the preparation of 2-chloro-5,6-difluorobenzimidazole.

The following diagram illustrates the logical relationship of 4,5-Difluoro-2-nitroaniline as a

precursor.
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4,5-Difluoro-2-nitroaniline as a Synthetic Precursor
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Caption: Applications of 4,5-Difluoro-2-nitroaniline.
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Spectral Data

Detailed spectral data is crucial for the identification and characterization of 4,5-Difluoro-2-
nitroaniline. While comprehensive peak lists are not readily available in all public sources,
general information is provided below.

Spectroscopy Data

Expected signals in the aromatic region, with
1H NMR splitting patterns influenced by the fluorine and

nitro substituents.

Expected signals for the aromatic carbons, with

chemical shifts influenced by the electron-

13C NMR _ . _ _
withdrawing effects of the fluorine and nitro
groups.
Characteristic peaks for N-H stretching of the
IR Spectroscopy amine, N-O stretching of the nitro group, and C-

F stretching.

The molecular ion peak is expected at m/z
M Spect . 174.11. Fragmentation patterns would likely
ass Spectrometr
P Y involve the loss of the nitro group and potentially

fluorine atoms.

Safety and Handling

4,5-Difluoro-2-nitroaniline should be handled with appropriate safety precautions in a
laboratory setting. It is advisable to consult the material safety data sheet (MSDS) before use.

Storage: Store at room temperature.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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